Cas no 1204483-95-3 (5-(Benzyloxy)-2-fluoropyridine)

• Product Name: 5-(Benzyloxy)-2-fluoropyridine
• CAS No: 1204483-95-3
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• MDL: MFCD24171051
• CID: 4562870
• PubChem ID: 66599844
• Update Time: 2025-05-20

5-(Benzyloxy)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(BENZYLOXY)-2-FLUOROPYRIDINE
• 5-Benzyloxy-2-fluoropyridine
• OVAGMYDTEQUFKK-UHFFFAOYSA-N
• 2-fluoro-5-phenylmethoxypyridine
• W12724
• AS-60243
• SCHEMBL113439
• 1204483-95-3
• DS-001448
• MFCD24171051
• AKOS027428911
• CS-0035775
• 5-(Benzyloxy)-2-fluoropyridine

• MDL： MFCD24171051
• Inchi： 1S/C12H10FNO/c13-12-7-6-11(8-14-12)15-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： OVAGMYDTEQUFKK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 203.074642105g/mol
• Monoisotopic Mass: 203.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.8

Additional information on 5-(Benzyloxy)-2-fluoropyridine

5-(Benzyloxy)-2-fluoropyridine: A Comprehensive Overview

5-(Benzyloxy)-2-fluoropyridine, also known by its CAS registry number CAS No. 1204483-95-3, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a benzyloxy group at the 5-position and a fluorine atom at the 2-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 5-(Benzyloxy)-2-fluoropyridine involves a series of well-defined chemical reactions, including nucleophilic substitution, oxidation, and coupling processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for both academic research and industrial applications. Researchers have explored various routes to optimize the synthesis process, focusing on improving yield, reducing reaction time, and minimizing the use of hazardous reagents.

One of the most promising applications of 5-(Benzyloxy)-2-fluoropyridine lies in its potential as a precursor for drug development. The pyridine ring is a common structural motif in many pharmaceutical agents due to its ability to interact with biological targets such as enzymes and receptors. The presence of the benzyloxy group introduces additional complexity to the molecule, enhancing its bioavailability and pharmacokinetic properties. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, making it a candidate for further exploration in drug discovery pipelines.

In addition to its pharmaceutical applications, 5-(Benzyloxy)-2-fluoropyridine has shown potential in materials science. Its electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer or as a component in hybrid materials, leveraging its unique electronic configuration to enhance device performance.

The structural versatility of 5-(Benzyloxy)-2-fluoropyridine also lends itself to applications in catalysis. The fluorine atom at the 2-position introduces electron-withdrawing effects, which can modulate the reactivity of the molecule in catalytic cycles. Recent studies have explored its use as a ligand in transition metal-catalyzed reactions, demonstrating enhanced catalytic activity in certain transformations such as cross-coupling reactions and enantioselective synthesis.

The environmental impact of 5-(Benzyloxy)-2-fluoropyridine is another area of active research. As industries increasingly prioritize sustainability, understanding the fate and behavior of this compound in environmental systems is crucial. Studies have been conducted to assess its biodegradability, toxicity to aquatic organisms, and potential for bioaccumulation. These findings are essential for ensuring responsible use and disposal practices.

In conclusion, 5-(Benzyloxy)-2-fluoropyridine, with its CAS number CAS No. 1204483-95-3, represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative research and development efforts, driving advancements in pharmacology, materials science, catalysis, and environmental chemistry. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.